Cas no 500220-14-4 (1-(1H-indol-3-yl)-2,3-Butanediol)

• Product Name: 1-(1H-indol-3-yl)-2,3-Butanediol
• CAS No: 500220-14-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1113078
• Update Time: 2024-07-24

1-(1H-indol-3-yl)-2,3-Butanediol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)-2,3-Butanediol
• 2,3-Butanediol, 1-(1H-indol-3-yl)-

• Inchi： 1S/C12H15NO2/c1-8(14)12(15)6-9-7-13-11-5-3-2-4-10(9)11/h2-5,7-8,12-15H,6H2,1H3
• InChI Key： KNDNRTRSADQJMP-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=CC=C2)C(O)C(O)C

Computed Properties

• Exact Mass: 205.11035

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 455.0±30.0 °C(Predicted)
• PSA: 56.25
• pka: 14.60±0.20(Predicted)